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Compound of Interest

Compound Name: Coco diethanolamide

CAS No.: 61791-31-9

Cat. No.: B15805871

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Coco diethanolamide (Cocamide DEA), a substance that requires careful

management due to its potential environmental and health hazards. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

I. Immediate Safety and Handling Precautions
Before handling Coco diethanolamide, it is crucial to be aware of its hazard classifications

and the necessary personal protective equipment (PPE). This substance is known to cause

skin and eye irritation and is toxic to aquatic life.[1][2]
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Parameter Specification Source

Hazard Classifications

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Toxic to aquatic

life.[1][3]

Safety Data Sheet

Personal Protective Equipment

(PPE)

Wear protective gloves, eye

protection (safety goggles),

and face protection.[1][4][5]

Safety Data Sheet

First Aid - Eye Contact

Immediately flush eyes with

running water for at least 20

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.[6][7]

Safety Data Sheet

First Aid - Skin Contact

Remove and isolate

contaminated clothing and

shoes. Immediately flush skin

with running water for at least

20 minutes. Wash with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention.[1][6]

Safety Data Sheet

First Aid - Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or poison control

center immediately.[5][6]

Safety Data Sheet

First Aid - Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, administer

oxygen.[2][6]

Safety Data Sheet
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II. Spill Management and Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent environmental

contamination and ensure personnel safety. The approach to cleanup depends on the scale of

the spill.

A. Small Spills:

Containment: Absorb the spill with a non-combustible absorbent material such as sand,

earth, or vermiculite.[5][6]

Collection: Carefully scoop the absorbed material into a suitable, sealable container for later

disposal.[4][6] Do not return spilled material to the original container for re-use.[1][5]

Decontamination: Clean the spill area thoroughly with water to remove any residual

contamination.[1]

B. Large Spills:

Evacuation and Isolation: Isolate the spill area immediately and evacuate all non-essential

personnel.[1]

Containment: Dike the area far ahead of the spill to prevent it from spreading or entering

waterways, sewers, or confined areas.[5][6][7] Avoid using water to flush the spill to an

industrial sewer, as this can cause gelling and foaming.[6]

Collection: Once contained, absorb the material with non-combustible absorbent and place it

into labeled containers for disposal.[5][6]

Decontamination: After the product has been recovered, flush the area with water.[1]

III. Disposal of Unused Coco Diethanolamide and
Contaminated Materials
The primary directive for the disposal of Coco diethanolamide and any contaminated

materials is to adhere to all local, regional, national, and international regulations.[1][2][3][5]
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Methodology for Disposal:

Consult Regulations: The first and most critical step is to consult with local environmental

authorities or an accredited waste disposal contractor to understand the specific regulations

for chemical waste in your jurisdiction.[2]

Incineration (Preferred Method): A common recommendation for the disposal of organic

chemical waste is incineration. Dissolve or mix the material with a combustible solvent and

burn in a chemical incinerator equipped with an afterburner and scrubber.[4]

Landfill (If Permitted): In some cases, and only if permitted by local regulations, the absorbed

waste material from a spill may be disposed of in a designated hazardous waste landfill.

Avoid Environmental Release: Under no circumstances should Coco diethanolamide be

released into the environment.[1][3] Prevent entry into drains, waterways, and soil.[1][5][8]

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Coco
diethanolamide.
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Preparation & Handling

Event Requiring Disposal

Spill Management

Waste Disposal

Start: Handling Coco Diethanolamide

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Gloves

- Eye Protection
- Face Protection

Disposal Event

Assess Spill Size

Spill

Unused Product

Unused Product
Small Spill:

Absorb with inert material

Small

Large Spill:
Dike and contain

Large

Collect absorbed material
into a sealed container

Decontaminate spill area with water

Consult Local, State, and
Federal Regulations

Incineration at a licensed
facility (preferred)

Permitted

Dispose of in a hazardous
waste landfill (if permitted)

Permitted

End: Proper Disposal
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Caption: Decision workflow for the safe disposal of Coco diethanolamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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